Cas no 1339686-44-0 (2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride
• CAS No: 1339686-44-0
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• CID: 6332652
• PubChem ID: 64198228
• Update Time: 2025-10-10

2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride
• AKOS013518190
• 1339686-44-0
• EN300-1144528

• Inchi： 1S/C8H7ClF2O3S/c9-15(12,13)2-1-14-8-4-6(10)3-7(11)5-8/h3-5H,1-2H2
• InChI Key： ZUCBLDDZHSQAGQ-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=C(C=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 255.9772493g/mol
• Monoisotopic Mass: 255.9772493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(3,5-Difluorophenoxy)ethane-1-sulfonyl Chloride (CAS No. 1339686-44-0)

2-(3,5-Difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1339686-44-0) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique difluorophenoxy moiety, which enhances its reactivity and selectivity in cross-coupling reactions and nucleophilic substitutions. Its molecular structure, characterized by the presence of fluorine atoms, contributes to its stability and versatility in medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride has surged due to their pivotal role in developing bioactive molecules and small-molecule drugs. Researchers frequently search for "fluorinated sulfonyl chlorides in drug discovery" or "CAS 1339686-44-0 applications," highlighting its relevance in targeted therapy and enzyme inhibition studies. The compound's ability to act as a sulfonylation reagent makes it invaluable for modifying peptides and proteins, aligning with the growing interest in proteomics and bioconjugation techniques.

The synthesis of 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride involves precise fluorination and sulfonation steps, ensuring high purity for laboratory-scale and industrial-scale applications. Its lipophilic properties and electron-withdrawing effects are often discussed in forums exploring "how to improve drug bioavailability" or "fluorine in agrochemicals." These attributes make it a preferred choice for designing crop protection agents and veterinary pharmaceuticals, addressing global challenges like food security and antimicrobial resistance.

From an SEO perspective, keywords such as "buy 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride," "CAS 1339686-44-0 suppliers," and "sulfonyl chloride derivatives for research" are highly searched, reflecting its commercial and academic significance. The compound's compatibility with green chemistry principles also resonates with trends like "sustainable synthetic methods," as it minimizes waste in multi-step syntheses.

In conclusion, 2-(3,5-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1339686-44-0) stands at the intersection of innovation and practical utility. Its applications span drug development, material science, and agricultural chemistry, making it a cornerstone in modern chemical research. As industries prioritize precision medicine and environmental sustainability, this compound will undoubtedly remain a focal point for scientific advancement.